Cas no 1282073-48-6 (1-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1282073-48-6
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4586015
• PubChem ID: 61727595
• Update Time: 2025-10-05

1-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1-(3,4-dimethylphenyl)-1,6-dihydro-6-oxo-
• 1-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C14H13NO3/c1-9-3-5-12(7-10(9)2)15-8-11(14(17)18)4-6-13(15)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： RZPGDKBBSQNSSH-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(C)C(C)=C2)C(=O)C=CC=1C(O)=O

Additional information on 1-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

1-(3,4-Dimethylphenyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid: A Comprehensive Overview

1-(3,4-Dimethylphenyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid, also known by its CAS registry number CAS No. 1282073-48-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their diverse applications in drug development and materials science. The structure of this compound features a dihydropyridine ring system with a carboxylic acid group at the 3-position and a 3,4-dimethylphenyl substituent at the 1-position. These structural elements contribute to its unique chemical properties and potential biological activities.

The synthesis of 1-(3,4-Dimethylphenyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, often utilizing microwave-assisted synthesis or catalytic systems to enhance reaction yields and selectivity. The key steps in its synthesis include the formation of the dihydropyridine ring through condensation reactions followed by oxidation and functionalization steps to introduce the carboxylic acid group.

Structurally, this compound exhibits a rigid framework due to the conjugated dihydropyridine system. The presence of electron-donating groups such as the dimethylphenyl substituent and the carboxylic acid group influences its electronic properties. Computational studies have shown that these groups can modulate the compound's ability to act as an electron donor or acceptor in various chemical environments. This makes it a promising candidate for applications in electrochemical devices or as a building block in medicinal chemistry.

Recent research has focused on evaluating the biological activity of CAS No. 1282073-48-6. Studies conducted using in vitro models have demonstrated potential anti-inflammatory and antioxidant properties. These findings suggest that the compound could be explored further as a lead molecule for developing therapeutic agents targeting inflammatory diseases or oxidative stress-related conditions.

In terms of pharmacokinetics, preliminary studies indicate that 1-(3,4-Dimethylphenyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid exhibits moderate solubility in aqueous solutions and reasonable permeability across biological membranes. These properties are favorable for drug delivery applications but may require optimization through structural modifications to improve bioavailability.

The application of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has provided detailed insights into the compound's purity and stability under various conditions. Recent reports highlight its thermal stability up to 200°C under inert atmospheres, making it suitable for high-temperature synthetic processes or industrial applications.

In conclusion, 1-(3,4-Dimethylphenyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxylic Acid (CAS No. 1282073-48-6) represents a versatile molecule with promising potential across multiple domains of chemistry and biology. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable compound for future research and development efforts.